Cas no 123-17-1 (2,6,8-Trimethyl-4-nonanol)

• Product Name: 2,6,8-Trimethyl-4-nonanol
• CAS No: 123-17-1
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• MDL: MFCD00026491
• CID: 81974
• PubChem ID: 87559049
• Update Time: 2026-05-14

2,6,8-Trimethyl-4-nonanol Chemical and Physical Properties

Names and Identifiers

• 2,6,8-Trimethyl-4-nonanol
• Trimethylnonanolthreoerythro
• 2,6,8-Trimethyl-4-nonanol (threo- and erythro- mixture)
• 2,6,8-trimethylnonan-4-ol
• 4-HYDROXY-2,6,8-TRIMETHYLNONANE
• 4-Hydroxy-2,6,8-trimethylnonane (threo- and erythro- mixture)
• 2,6,8-trimethylnonanol-4
• 2,6,8-trimethyl-4-nonano
• 2,4,8-Trimethyl-6-nonanol
• 4-Nonanol, 2,6,8-trimethyl-
• (threo- and erythro- mixture)
• 2,6,8-Trimethyl-4-nonanol 4-HYDROXY-2,6,8-TRIMETHYLNONANE
• DSSTox_CID_9159
• DSSTox_RID_78690
• DSSTox_GSID_29159
• NSC60574
• 2,8-Trimethylnonanol-4
• 2,8-Trimethyl-6-nonanol
• 2,8-Trimethyl-4-nonanol
• 4-Nonanol,6,8-trimethyl-
• LFEH

• MDL： MFCD00026491
• Inchi： 1S/C12H26O/c1-9(2)6-11(5)8-12(13)7-10(3)4/h9-13H,6-8H2,1-5H3
• InChI Key： LFEHSRSSAGQWNI-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1840251

Computed Properties

• Exact Mass: 186.19800
• Monoisotopic Mass: 186.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0,817 g/cm3
• Melting Point: -59.9°C
• Boiling Point: 113°C/20mmHg(lit.)
• Flash Point: 200°C
• Refractive Index: 1.4350
• PSA: 20.23000
• LogP: 3.46570

2,6,8-Trimethyl-4-nonanol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：RA7950000
• Safety Term：S26-S36
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Warehouse ventilation and low temperature drying